Cas no 1517164-32-7 (1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine
• CAS No: 1517164-32-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6285915
• PubChem ID: 83684347
• Update Time: 2025-11-01

1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine
• 1-[2-(5-chlorofuran-2-yl)ethyl]cyclopropan-1-amine
• EN300-2003124
• 1517164-32-7

• Inchi： 1S/C9H12ClNO/c10-8-2-1-7(12-8)3-4-9(11)5-6-9/h1-2H,3-6,11H2
• InChI Key： USIUUFGFVQQRMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCC2(CC2)N)O1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine (CAS No. 1517164-32-7)

In the realm of organic chemistry and pharmaceutical research, 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine (CAS No. 1517164-32-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylamine core and 5-chlorofuran substituent, represents a promising scaffold for drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which align with current trends in targeted therapy and small-molecule modulation.

The synthesis of 1517164-32-7 involves multi-step organic reactions, often leveraging cross-coupling techniques to attach the chlorofuran moiety to the ethylcyclopropane backbone. Its chemical stability and solubility profile make it suitable for further derivatization, a feature highly sought after in medicinal chemistry. Recent studies highlight its role as a precursor for compounds targeting neurological pathways, reflecting the growing demand for CNS-active molecules in treating disorders like depression and Parkinson's disease.

From an industrial perspective, 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine is valued for its versatility in high-throughput screening libraries. Its structural novelty addresses the need for diverse chemical space exploration, a hot topic in AI-driven drug design. Computational models frequently reference such heterocyclic amines to predict binding affinities, aligning with the rise of cheminformatics tools in modern research.

Environmental and safety profiles of CAS 1517164-32-7 are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis methods aim to reduce waste during its production, resonating with global ESG (Environmental, Social, and Governance) initiatives. Furthermore, its low toxicity data (where applicable) supports its inclusion in biocompatible materials, a sector experiencing exponential growth.

In summary, 1-2-(5-chlorofuran-2-yl)ethylcyclopropan-1-amine exemplifies the intersection of cutting-edge science and practical applications. Its relevance to drug development, computational chemistry, and sustainable practices ensures its continued prominence in scientific literature and industrial pipelines.